Cas no 850183-33-4 (Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2,3-dimethylphenyl)-1-piperazinyl]-)

• Product Name: Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2,3-dimethylphenyl)-1-piperazinyl]-
• CAS No: 850183-33-4
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 716801
• Update Time: 2026-04-29

Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2,3-dimethylphenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2,3-dimethylphenyl)-1-piperazinyl]-

• Inchi： InChI=1S/C18H23N3O2/c1-12-6-5-7-16(13(12)2)20-8-10-21(11-9-20)18(22)17-14(3)19-23-15(17)4/h5-7H,8-11H2,1-4H3
• InChI Key： CIAIEJISYKOGCY-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=CC=C1)N2CCN(CC2)C(=O)C3=C(C)ON=C3C

Computed Properties

• Exact Mass: 313.17900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.156
• Boiling Point: 533.8°C at 760 mmHg
• Flash Point: 276.7°C
• Refractive Index: 1.573
• PSA: 49.58000
• LogP: 2.87350